2-bromo-N-(2,6-difluorophenyl)acetamide
Cat. No. B2904479
Key on ui cas rn:
1196093-39-6
M. Wt: 250.043
InChI Key: LJXCVUJEUXCGMQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:16][CH2:17][C:18](=[O:19])[Br:20].[C:10](=[O:11])([O-:12])[O-:13].[Cl:22][CH2:23][Cl:24].[F:1][c:2]1[c:3]([NH2:4])[c:5]([F:9])[cH:6][cH:7][cH:8]1.[K+:14].[K+:15].[OH2:21]>>[F:1][c:2]1[c:3]([NH:4][C:18]([CH2:17][Br:16])=[O:19])[c:5]([F:9])[cH:6][cH:7][cH:8]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(Br)CBr
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C([O-])[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Nc1c(F)cccc1F
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(CBr)Nc1c(F)cccc1F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
